Cas no 399003-15-7 (N-(4-ethoxyphenyl)-2-(pyridin-3-yl)piperidine-1-carbothioamide)

• Product Name: N-(4-ethoxyphenyl)-2-(pyridin-3-yl)piperidine-1-carbothioamide
• CAS No: 399003-15-7
• Molecular Formula: C₁₉H₂₃N₃OS
• Molecular Weight: 341.47042298317
• CID: 5994010
• PubChem ID: 4311792

N-(4-ethoxyphenyl)-2-(pyridin-3-yl)piperidine-1-carbothioamide Properties

Names and Identifiers

• N-(4-ethoxyphenyl)-2-(pyridin-3-yl)piperidine-1-carbothioamide
• 1-Piperidinecarbothioamide, N-(4-ethoxyphenyl)-2-(3-pyridinyl)-
• Oprea1_172913
• 399003-15-7
• AKOS001634419
• N-(4-ethoxyphenyl)-2-pyridin-3-ylpiperidine-1-carbothioamide
• AKOS021993303
• F0836-0045

• InChIKey： FXRBJXSYHUBYJP-UHFFFAOYSA-N
• Inchi： 1S/C19H23N3OS/c1-2-23-17-10-8-16(9-11-17)21-19(24)22-13-4-3-7-18(22)15-6-5-12-20-14-15/h5-6,8-12,14,18H,2-4,7,13H2,1H3,(H,21,24)
• SMILES： N1(C(NC2=CC=C(OCC)C=C2)=S)CCCCC1C1=CC=CN=C1

Computed Properties

• Exact Mass: 341.15618354g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 341.15618354g/mol
• Heavy Atom Count: 24
• Complexity: 398
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.4
• Topological Polar Surface Area: 69.5Ų

Experimental Properties

• Boiling Point: 491.8±55.0 °C(Predicted)
• pka: 14.46±0.40(Predicted)
• Density: 1.211±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas